Cas no 81930-34-9 (1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 81930-34-9
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5715372
• PubChem ID: 12886825
• Update Time: 2025-10-28

1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-3,5-dimethyl-1H-pyrazole
• AKOS000144649
• EN300-51073
• CS-0250486
• 1-(3-chloropropyl)-3,5-dimethylpyrazole
• 81930-34-9
• 1H-Pyrazole, 1-(3-chloropropyl)-3,5-dimethyl-
• 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C8H13ClN2/c1-7-6-8(2)11(10-7)5-3-4-9/h6H,3-5H2,1-2H3
• InChI Key： USEWLLRGTYJHJN-UHFFFAOYSA-N
• SMILES： ClCCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 172.0767261g/mol
• Monoisotopic Mass: 172.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 254.0±28.0 °C(Predicted)
• pka: 3.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole

1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole (CAS No. 81930-34-9): A Versatile Chemical Intermediate in Modern Applications

The compound 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole (CAS No. 81930-34-9) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical research, agrochemical development, and material science. As a chlorinated alkylpyrazole, this molecule serves as a crucial building block for synthesizing more complex structures, particularly in drug discovery pipelines and specialty chemical formulations.

Structurally, 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole features a pyrazole ring substituted with two methyl groups at positions 3 and 5, along with a 3-chloropropyl side chain at the 1-position. This unique arrangement contributes to its reactivity profile, making it valuable for N-alkylation reactions and heterocyclic synthesis. Researchers frequently utilize this compound as a precursor for creating biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

In pharmaceutical applications, the 3,5-dimethylpyrazole core of this compound has shown particular promise. Recent studies highlight its potential in designing selective enzyme inhibitors, with several research groups investigating its incorporation into novel drug candidates targeting inflammation and metabolic disorders. The chloropropyl side chain enhances the molecule's versatility, allowing for further functionalization through nucleophilic substitution reactions.

The synthesis of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole typically involves the reaction of 3,5-dimethylpyrazole with 1-bromo-3-chloropropane under basic conditions. Process chemists have developed optimized protocols to achieve high yields while minimizing byproduct formation, making this compound increasingly accessible for research and development purposes.

Analytical characterization of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole reveals distinct spectral features that aid in quality control. Nuclear magnetic resonance (NMR) spectroscopy shows characteristic proton signals for the pyrazole ring protons and the chloropropyl chain, while mass spectrometry provides confirmation of molecular weight. These analytical tools ensure batch-to-batch consistency for research applications.

Beyond pharmaceutical uses, this compound finds applications in material science as a precursor for functional polymers and coordination complexes. The pyrazole nitrogen atoms can coordinate with metal centers, making it useful in creating catalysts and luminescent materials. Recent innovations in organic electronics have explored derivatives of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole for potential use in organic light-emitting diodes (OLEDs).

Storage and handling of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical.

The global market for pyrazole derivatives like 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole has shown steady growth, driven by increasing research in medicinal chemistry and specialty materials. Several fine chemical suppliers now include this compound in their catalogs, with purity specifications typically ranging from 95% to 99% for research-grade material.

Recent patent literature reveals growing interest in applications of 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole derivatives. Innovations include their use in creating photoactive compounds for imaging applications and as intermediates for crop protection agents. The agricultural sector particularly values pyrazole-based compounds for their potential in developing new generation pesticides with improved selectivity.

Environmental considerations for 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole focus on proper disposal methods and biodegradability studies. While not classified as a persistent organic pollutant, responsible waste management practices should be followed to minimize environmental impact from laboratory-scale use.

Quality control protocols for 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole typically include HPLC analysis to verify purity and identify potential impurities. Advanced analytical techniques such as LC-MS may be employed for specialized applications where ultra-high purity is required, particularly in pharmaceutical development.

Future research directions for 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to act as a ligand while offering sites for further modification makes it attractive for designing functional materials with tailored properties.

For researchers seeking alternatives to 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole, similar compounds worth considering include various alkylated pyrazole derivatives with different chain lengths or substitution patterns. The choice of analog depends on the specific application requirements and desired reactivity profile in synthetic transformations.

In conclusion, 1-(3-Chloropropyl)-3,5-dimethyl-1H-pyrazole (CAS No. 81930-34-9) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its combination of synthetic accessibility and structural versatility ensures continued relevance in both academic and industrial research settings, particularly in the development of new bioactive molecules and advanced materials.